1-Bromo-4-chloro-2-fluorobenzene
Cat. No. B027433
Key on ui cas rn:
1996-29-8
M. Wt: 209.44 g/mol
InChI Key: FPNVMCMDWZNTEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07538214B2
Procedure details
A solution of 1-bromo-4-chloro-2-fluorobenzene (20.4 g, 0.100 mol) in THF (50 mL) was slowly added to LDA (0.125 mol) in THF (600 mL) at −50° C. The resulting solution was then warmed to −20° C. and cooled again to −50° C. A solution of DMF (14.6 g, 0.20 mol) in THF (50 mL) was slowly added and the reaction mixture was allowed to warm to room temperature. The reaction was quenched with water (250 mL) and extracted with ethyl acetate (2×150 mL). The combined organic phases were dried and concentrated. The product was recrystallized from hexane to give 3-bromo-6-chloro-2-fluorobenzaldehyde (40.0 g, 0.169 mol): mp 92-93° C.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][C:3]=1[F:9].[Li+].CC([N-]C(C)C)C.CN([CH:21]=[O:22])C>C1COCC1>[Br:1][C:2]1[C:3]([F:9])=[C:4]([C:5]([Cl:8])=[CH:6][CH:7]=1)[CH:21]=[O:22] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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20.4 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C=C1)Cl)F
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Name
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Quantity
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0.125 mol
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Type
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reactant
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Smiles
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[Li+].CC(C)[N-]C(C)C
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-20 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled again to −50° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with water (250 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×150 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The combined organic phases were dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The product was recrystallized from hexane
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=C(C=O)C(=CC1)Cl)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.169 mol | |
| AMOUNT: MASS | 40 g | |
| YIELD: CALCULATEDPERCENTYIELD | 169% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
